Cas no 102871-92-1 (4-Ethoxy-1-methyl-2-nitrobenzene)

4-Ethoxy-1-methyl-2-nitrobenzene structure
102871-92-1 structure
Product Name:4-Ethoxy-1-methyl-2-nitrobenzene
CAS No:102871-92-1
MF:C9H11NO3
MW:181.188542604446
CID:1082973
PubChem ID:350366
Update Time:2025-04-20

4-Ethoxy-1-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Ethoxy-1-methyl-2-nitrobenzene
    • 2-Nitro-4-ethoxytoluol
    • 4-Ethoxy-2-nitrotoluene
    • 4-methyl-3-nitro-phenetole
    • AC1L6W4H
    • AC1Q1YE0
    • ACMC-20m5tu
    • Benzene, 4-ethoxy-1-methyl-2-nitro-
    • CTK0G7353
    • NSC509556
    • o-Nitro-p-kresol-ethylether
    • SureCN3721960
    • DTXSID20325525
    • DA-39468
    • DMMYNNHVBWPYKG-UHFFFAOYSA-N
    • 4-Ethoxy-1-methyl-2-nitro-benzene
    • 102871-92-1
    • NSC-509556
    • SCHEMBL3721960
    • Inchi: 1S/C9H11NO3/c1-3-13-8-5-4-7(2)9(6-8)10(11)12/h4-6H,3H2,1-2H3
    • InChI Key: DMMYNNHVBWPYKG-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 181.07393
  • Monoisotopic Mass: 181.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
  • LogP: 2.82510
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